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Compound of Interest

Compound Name: MRS 1754

Cat. No.: B1676832 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of MRS 1754, a selective adenosine A2B receptor antagonist, is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance. This guide

provides a step-by-step procedure for its safe handling and disposal.

Immediate Safety and Handling
Before beginning any disposal procedures, it is imperative to handle MRS 1754 with

appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for MRS 1754
indicates that it is harmful if swallowed.[1] All handling and preparation for disposal should be

conducted in a designated area, such as a chemical fume hood, to minimize exposure.

Quantitative Data Summary
While specific quantitative limits for the disposal of MRS 1754 are not readily available, general

principles of chemical waste management apply. The following table summarizes key

information about MRS 1754.
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Property Value Source

Chemical Name

N-(4-cyanophenyl)-2-[4-

(2,3,6,9-tetrahydro-2,6-dioxo-

1,3-dipropyl-1H-purin-8-

yl)phenoxy]-acetamide

[1]

Molecular Formula C₂₆H₂₆N₆O₄

Molecular Weight 486.52 g/mol

Hazard Statements H302: Harmful if swallowed [1]

Solubility
Soluble to 5 mM in DMSO with

gentle warming
[2]

Storage Desiccate at room temperature [2]

Step-by-Step Disposal Protocol
The disposal of MRS 1754 must be managed as hazardous chemical waste in accordance with

local, regional, and national regulations.[1] Do not dispose of MRS 1754 down the drain or in

regular trash.

1. Waste Segregation and Collection:

Solid Waste: Collect all solid MRS 1754 waste, including contaminated consumables such as

pipette tips, vials, and gloves, in a designated hazardous waste container.[3]

Liquid Waste: Collect solutions containing MRS 1754 in a separate, compatible, and clearly

labeled hazardous waste container.[4] Given its solubility in DMSO, ensure the waste

container is compatible with organic solvents.

Avoid Mixing: Do not mix MRS 1754 waste with other incompatible chemical waste streams.

As a general precaution, avoid mixing with strong acids, bases, or oxidizing agents.[4][5][6]

2. Container Selection and Labeling:

Use a chemically resistant, leak-proof container with a secure screw-top cap.[5][7]
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The container must be clearly labeled as "Hazardous Waste."[6]

The label must include the full chemical name: "MRS 1754" or "N-(4-cyanophenyl)-2-[4-

(2,3,6,9-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)phenoxy]-acetamide."

Indicate the approximate concentration and the date the waste was first added to the

container.

3. Waste Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.[5]

[8]

The storage area should be well-ventilated, cool, and dry, and away from general laboratory

traffic.

Ensure secondary containment is used for liquid waste containers to prevent spills.[9]

4. Professional Disposal:

The final disposal of MRS 1754 waste must be handled by a licensed hazardous waste

disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

waste pickup.

Provide the EHS department with an accurate description of the waste contents.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of MRS 1754.
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Caption: Workflow for the safe disposal of MRS 1754 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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